(E)-ethyl 2-(5-((2-benzoylhydrazono)methyl)-4-chloro-2-oxothiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[5-[(E)-(benzoylhydrazinylidene)methyl]-4-chloro-2-oxo-1,3-thiazol-3-yl]acetate
• InChI: InChI=1S/C15H14ClN3O4S/c1-2-23-12(20)9-19-13(16)11(24-15(19)22)8-17-18-14(21)10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,18,21)/b17-8+
• InChI Key: SLKBKEMQVYGAPZ-CAOOACKPSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(SC1=O)C=NNC(=O)C2=CC=CC=C2)Cl
• Isomeric SMILES: CCOC(=O)CN1C(=C(SC1=O)/C=N/NC(=O)C2=CC=CC=C2)Cl
• Molecular Formula: C15H14ClN3O4S
• Molecular Weight: 367.8 g/mol

Description

The compound contains an ethyl group, a benzoylhydrazono group, and a chloro-oxothiazolyl group. The “(E)” in the name indicates the configuration of the double bond, following the E-Z notation system. The benzoylhydrazono group suggests that this compound might have some interesting chemical properties, as hydrazones are often used in organic synthesis and can exhibit various biological activities.

Scientific Research Applications

Hydrazone Formation

Hydrazones are formed by the reaction of hydrazines with ketones or aldehydes. , which are valuable in the synthesis of pharmaceuticals and as intermediates in organic synthesis.